![molecular formula C18H19NO3S B353005 3-(4-isopropoxy-3-methoxybenzyl)benzo[d]thiazol-2(3H)-one CAS No. 842957-12-4](/img/structure/B353005.png)
3-(4-isopropoxy-3-methoxybenzyl)benzo[d]thiazol-2(3H)-one
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Overview
Description
3-(4-isopropoxy-3-methoxybenzyl)benzo[d]thiazol-2(3H)-one is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also referred to as IBT and has been the subject of numerous studies due to its unique properties and potential uses in various fields.
Scientific Research Applications
Structural Activity Relationship and Medicinal Importance
Benzothiazole derivatives, including compounds similar to 3-(4-isopropoxy-3-methoxybenzyl)benzo[d]thiazol-2(3H)-one, are vital in medicinal chemistry because of their varied biological activities. These compounds are integral to many natural and synthetic bioactive molecules. Their pharmacological properties include antiviral, antimicrobial, antidiabetic, antitumor, anti-inflammatory, and anticancer activities. The benzothiazole scaffold, because of its unique methine center in the thiazole ring, serves as a key moiety in the development of new therapeutics. Structural variations, particularly substitutions at specific positions on the benzothiazole ring, have been rationalized based on their impact on biological activities (Bhat & Belagali, 2020).
Synthetic Protocols and Chemical Importance
Benzothiazole derivatives are core structures in secondary metabolites with considerable pharmacological importance. Synthetic procedures for these compounds have been extensively reviewed, highlighting methodologies such as Suzuki coupling reactions, reactions of 3-formylcoumarin with bis(silylenol ethers), and metal or base-catalyzed cyclization processes. These synthetic routes offer efficient and straightforward paths to diverse biologically active benzothiazole derivatives (Mazimba, 2016).
Environmental Impact and Ecotoxicology
Research on benzothiazole derivatives also extends to their environmental impact and ecotoxicology, particularly regarding their presence in water sources and potential endocrine-disrupting effects. Studies have highlighted the ubiquity of certain benzothiazole compounds in aquatic environments and their resistance to conventional wastewater treatment processes. The environmental persistence and bioaccumulation potential of these compounds necessitate further research on their ecological and health impacts (Haman et al., 2015).
Antioxidant and Anti-inflammatory Properties
The antioxidant and anti-inflammatory properties of benzothiazole derivatives have been explored, showing potential for the development of new therapeutic agents. Certain benzofused thiazole derivatives have demonstrated distinct anti-inflammatory and antioxidant activities in vitro, underscoring the therapeutic potential of these compounds in managing inflammatory conditions and oxidative stress (Raut et al., 2020).
Mechanism of Action
Target of Action
Similar benzothiazole derivatives have been reported to exhibit a broad spectrum of biological effects, suggesting that they may interact with multiple targets .
Mode of Action
Benzothiazole derivatives are known to interact with their targets, leading to changes in cellular processes . The specific interactions and resulting changes would depend on the particular targets involved .
Biochemical Pathways
Benzothiazole derivatives have been associated with a variety of biological effects, suggesting that they may affect multiple pathways .
Result of Action
Similar benzothiazole derivatives have been reported to exhibit anti-tumor and anti-inflammatory activities .
Action Environment
Environmental factors can influence the action, efficacy, and stability of the compound . These factors could include the pH of the environment, the presence of other molecules, and the temperature .
Biochemical Analysis
Biochemical Properties
The compound interacts with various enzymes and proteins in biochemical reactions
Cellular Effects
3-[(3-methoxy-4-propan-2-yloxyphenyl)methyl]-1,3-benzothiazol-2-one has been found to exhibit effects on various types of cells and cellular processes . It influences cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It is believed to exert its effects at the molecular level, including potential binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
properties
IUPAC Name |
3-[(3-methoxy-4-propan-2-yloxyphenyl)methyl]-1,3-benzothiazol-2-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19NO3S/c1-12(2)22-15-9-8-13(10-16(15)21-3)11-19-14-6-4-5-7-17(14)23-18(19)20/h4-10,12H,11H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HZQYNQQWCFNTRH-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=C(C=C(C=C1)CN2C3=CC=CC=C3SC2=O)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19NO3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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